
An In-depth Technical Guide to the
Physicochemical Properties of 2-

Acetylbenzofuran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Acetyldibenzofuran

Cat. No.: B1296064 Get Quote

Disclaimer: Initial searches for "2-Acetyldibenzofuran" did not yield sufficient data for a

comprehensive technical guide. Due to the limited availability of information on this specific

compound, this guide focuses on the closely related and more thoroughly studied molecule, 2-

Acetylbenzofuran. This document is intended for researchers, scientists, and drug development

professionals, providing a detailed overview of its physicochemical properties, experimental

protocols, and relevant workflows.

Core Physicochemical Properties
2-Acetylbenzofuran is a solid, colorless to light yellow compound with a sweet, floral, and

honey-like odor. It serves as a valuable intermediate in the synthesis of various fine chemicals

and pharmaceutical compounds, including benzofuran derivatives and fluorinated chalcones.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2-Acetylbenzofuran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1296064?utm_src=pdf-interest
https://www.benchchem.com/product/b1296064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Source(s)

Molecular Formula C₁₀H₈O₂ --INVALID-LINK--

Molecular Weight 160.17 g/mol --INVALID-LINK--

Melting Point 70-72 °C --INVALID-LINK--

Boiling Point 110-113 (at 3 mmHg) °C --INVALID-LINK--

Density 1.07 g/mL (at 25 °C) --INVALID-LINK--

Water Solubility Insoluble --INVALID-LINK--

LogP (Octanol-Water

Partition Coefficient)
1.94 (at 20°C) --INVALID-LINK--

Vapor Pressure 0.26 Pa (at 25°C) --INVALID-LINK--

Flash Point >110 °C --INVALID-LINK--

Refractive Index 1.5300 (estimate) --INVALID-LINK--

Experimental Protocols
This section details the methodologies for the synthesis and analysis of 2-Acetylbenzofuran.

Synthesis of 2-Acetylbenzofuran
A common and effective method for the synthesis of 2-Acetylbenzofuran involves the reaction

of salicylaldehyde with chloroacetone in the presence of a base.[1][2][3]

Materials:

Salicylaldehyde (0.1 mole)

Chloroacetone (0.1 mole)

Anhydrous potassium carbonate (30 g)

Dry acetone (150 mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/258378341_Synthesis_of_Benzofuran_Derivatives_and_their_Evaluation_of_Antimicrobial_Activity/fulltext/55b1a6fa08aed621ddfd5a03/Synthesis-of-Benzofuran-Derivatives-and-their-Evaluation-of-Antimicrobial-Activity.pdf?origin=scientificContributions
https://www.semanticscholar.org/paper/Synthesis-of-Benzofuran-Derivatives-and-their-of-Kumar-Karvekar/4980bff969d7e739307751905121b8cec14a6296
https://www.researchgate.net/publication/258378341_Synthesis_of_Benzofuran_Derivatives_and_their_Evaluation_of_Antimicrobial_Activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Petroleum ether (for recrystallization)

Procedure:

A mixture of salicylaldehyde (0.1 mole), chloroacetone (0.1 mole), and anhydrous potassium

carbonate (30 g) is placed in a round-bottom flask containing 150 mL of dry acetone.[1][3]

The mixture is gently refluxed for 13 hours.

After cooling to room temperature, the reaction mixture is filtered to remove the inorganic

salts.

The filtrate is subjected to reduced pressure to remove the solvent, yielding the crude 2-

Acetylbenzofuran as a dark yellow solid.

The crude product is then recrystallized from petroleum ether to afford the purified 2-

Acetylbenzofuran.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a suitable technique for the analysis of 2-Acetylbenzofuran, particularly for its

identification and quantification in complex mixtures. A typical protocol would involve:

Column: A nonpolar or medium-polarity capillary column, such as a DB-5MS.

Carrier Gas: Helium at a constant flow rate.

Injector: Splitless injection at an elevated temperature (e.g., 250 °C).

Oven Program: A temperature gradient starting from a lower temperature (e.g., 50 °C) and

ramping up to a higher temperature (e.g., 250 °C) to ensure good separation.

MS Detector: Electron ionization (EI) at 70 eV, with a scan range appropriate for the

molecular weight of the compound (e.g., m/z 40-350).

High-Performance Liquid Chromatography (HPLC):
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HPLC can also be employed for the analysis of 2-Acetylbenzofuran, especially for purity

assessment and quantification. A reverse-phase method would be appropriate:

Column: A C18 reverse-phase column.

Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile) and

water, often with a small amount of acid (e.g., formic acid) to improve peak shape.

Detector: A UV detector set at a wavelength where 2-Acetylbenzofuran exhibits strong

absorbance.

Sample Preparation: The sample should be dissolved in a suitable solvent, such as the

mobile phase, and filtered through a 0.45 µm filter before injection.

Mandatory Visualizations
The following diagrams illustrate the synthesis workflow of 2-Acetylbenzofuran.
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Synthesis Workflow of 2-Acetylbenzofuran
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Caption: Synthesis Workflow of 2-Acetylbenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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